Cas no 1803583-93-8 (3-phenylbutane-1,2-diamine dihydrochloride)

3-Phenylbutane-1,2-diamine dihydrochloride is a chiral diamine derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical applications. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound's rigid phenyl-substituted structure and bifunctional amine groups make it a versatile building block for asymmetric synthesis, particularly in the preparation of ligands, catalysts, and biologically active molecules. The dihydrochloride form ensures consistent purity and reactivity, making it suitable for precise stoichiometric reactions. Its utility in enantioselective transformations and coordination chemistry underscores its importance in advanced chemical research and development.
3-phenylbutane-1,2-diamine dihydrochloride structure
1803583-93-8 structure
Product Name:3-phenylbutane-1,2-diamine dihydrochloride
CAS No:1803583-93-8
MF:
MW:
MDL:MFCD28246594
CID:4616229
PubChem ID:91663072
Update Time:2025-06-09

3-phenylbutane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Phenylbutane-1,2-diamine Dihydrochloride
    • 3-phenylbutane-1,2-diamine dihydrochloride
    • MDL: MFCD28246594

3-phenylbutane-1,2-diamine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P323135-10mg
3-Phenylbutane-1,2-diamine Dihydrochloride
1803583-93-8
10mg
$ 50.00 2022-06-03
TRC
P323135-50mg
3-Phenylbutane-1,2-diamine Dihydrochloride
1803583-93-8
50mg
$ 185.00 2022-06-03
TRC
P323135-100mg
3-Phenylbutane-1,2-diamine Dihydrochloride
1803583-93-8
100mg
$ 295.00 2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01011738-1g
3-Phenylbutane-1,2-diamine dihydrochloride
1803583-93-8 95%
1g
¥3808.0 2023-04-01
Chemenu
CM444410-1g
3-phenylbutane-1,2-diamine dihydrochloride
1803583-93-8 95%+
1g
$926 2023-03-26
Enamine
EN300-201888-0.05g
3-phenylbutane-1,2-diamine dihydrochloride
1803583-93-8 95%
0.05g
$179.0 2023-09-16
Enamine
EN300-201888-0.1g
3-phenylbutane-1,2-diamine dihydrochloride
1803583-93-8 95%
0.1g
$268.0 2023-09-16
Enamine
EN300-201888-0.25g
3-phenylbutane-1,2-diamine dihydrochloride
1803583-93-8 95%
0.25g
$383.0 2023-09-16
Enamine
EN300-201888-0.5g
3-phenylbutane-1,2-diamine dihydrochloride
1803583-93-8 95%
0.5g
$601.0 2023-09-16
Enamine
EN300-201888-1.0g
3-phenylbutane-1,2-diamine dihydrochloride
1803583-93-8 95%
1g
$0.0 2023-06-08

Additional information on 3-phenylbutane-1,2-diamine dihydrochloride

Recent Advances in the Study of 3-Phenylbutane-1,2-diamine Dihydrochloride (CAS: 1803583-93-8)

In recent years, the compound 3-phenylbutane-1,2-diamine dihydrochloride (CAS: 1803583-93-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and functional properties, has been the subject of numerous studies aimed at exploring its potential applications in drug development and therapeutic interventions. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-phenylbutane-1,2-diamine dihydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties, paving the way for its application in more complex biological systems.

One of the key areas of interest in the study of 3-phenylbutane-1,2-diamine dihydrochloride is its potential as a bioactive molecule. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating specific biochemical pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibits significant antioxidant properties, making it a promising candidate for the treatment of diseases associated with oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, the compound's interaction with various cellular receptors has been a focal point of recent research. Preliminary data suggest that 3-phenylbutane-1,2-diamine dihydrochloride may act as a ligand for certain G-protein-coupled receptors (GPCRs), which are critical targets in drug discovery. This finding opens up new avenues for the development of novel therapeutics targeting GPCR-mediated signaling pathways, which are implicated in a wide range of physiological and pathological processes.

In addition to its biological activity, the pharmacokinetic profile of 3-phenylbutane-1,2-diamine dihydrochloride has also been investigated. Studies have shown that the compound exhibits favorable absorption and distribution characteristics, with a relatively low toxicity profile. These properties enhance its potential as a lead compound for further drug development, particularly in the context of oral administration.

Despite these promising findings, challenges remain in the clinical translation of 3-phenylbutane-1,2-diamine dihydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical testing. Ongoing research is focused on optimizing the compound's formulation and delivery systems to overcome these hurdles and maximize its therapeutic potential.

In conclusion, 3-phenylbutane-1,2-diamine dihydrochloride (CAS: 1803583-93-8) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique chemical properties, combined with its demonstrated biological activity, make it a promising candidate for further investigation and development. As research continues to uncover its mechanisms of action and therapeutic applications, this compound may soon play a significant role in the treatment of various diseases.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd